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Compound of Interest

Compound Name: Vimentin-IN-1

Cat. No.: B10855065 Get Quote

Application Notes and Protocols for Vimentin-IN-1
Audience: Researchers, scientists, and drug development professionals.

Introduction

Vimentin-IN-1 is a derivative of FiVe1, an orally active and selective small molecule inhibitor

that targets the type III intermediate filament protein, vimentin.[1][2][3] Vimentin plays a crucial

role in maintaining cell integrity, and is involved in cell migration, adhesion, and signaling

pathways.[4][5] Vimentin-IN-1 functions by binding to vimentin, which leads to the

hyperphosphorylation of Serine 56, causing a disruption of mitosis and resulting in

multinucleation in cancer cells that express vimentin. It has demonstrated greater oral

bioavailability and improved pharmacokinetic properties compared to its parent compound,

FiVe1. These characteristics make Vimentin-IN-1 a valuable tool for studying the roles of

vimentin in various cellular processes, particularly in the context of cancer research.

Quantitative Data Summary
The following table summarizes the key quantitative data for Vimentin-IN-1.
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Parameter Value Reference

Molecular Weight 389.28 g/mol

In Vitro Potency (IC50)

HT-1080 fibrosarcoma cells 44 nM

RD rhabdomyosarcoma cells 61 nM

MCF-7 breast cancer cells 49 nM

Storage of Stock Solution

-20°C Stable for up to 1 month

-80°C Stable for up to 6 months

Experimental Protocols
1. Preparation of Vimentin-IN-1 Stock Solution for In Vitro Experiments

This protocol describes the preparation of a concentrated stock solution of Vimentin-IN-1,

typically in dimethyl sulfoxide (DMSO), for use in cell-based assays.

Materials:

Vimentin-IN-1 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing the Compound: Carefully weigh the desired amount of Vimentin-IN-1 powder.
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Dissolution in DMSO:

Add the appropriate volume of DMSO to the Vimentin-IN-1 powder to achieve the desired

stock concentration (e.g., 10 mM).

Vortex or gently sonicate the solution to ensure complete dissolution. If precipitation is

observed, gentle warming can be applied.

Aliquoting:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Storage:

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

2. Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the Vimentin-IN-1 stock solution to the final working

concentration in cell culture media.

Materials:

Vimentin-IN-1 stock solution (e.g., 10 mM in DMSO)

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Calibrated pipettes and sterile tips

Procedure:

Thawing the Stock Solution:
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Thaw a single aliquot of the Vimentin-IN-1 stock solution at room temperature.

Serial Dilution (if necessary):

For very low final concentrations, it may be necessary to perform one or more serial

dilutions of the stock solution in cell culture medium.

Final Dilution:

Directly add the required volume of the stock solution (or the intermediate dilution) to the

pre-warmed cell culture medium to reach the desired final concentration.

Important: Ensure the final concentration of DMSO in the culture medium is low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

Application to Cells:

Gently mix the medium containing Vimentin-IN-1 and immediately add it to your cell

cultures.

3. Protocol for In Vivo Formulation

For animal studies, Vimentin-IN-1 can be formulated as a suspension for oral or intraperitoneal

administration.

Materials:

Vimentin-IN-1

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:
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This protocol is an example for preparing a 2.5 mg/mL suspension.

Prepare a 25 mg/mL stock solution of Vimentin-IN-1 in DMSO.

For a 1 mL final volume, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL.

It is recommended to prepare this formulation fresh on the day of use.

Visualizations

Stock Solution Preparation

Working Solution Preparation

Vimentin-IN-1 Powder

Dissolve & Vortex

DMSO

10 mM Stock Solution Aliquot Store at -20°C or -80°C Thaw AliquotFor Experiment

Dilute to Final Concentration

Cell Culture Medium

Working Solution Treat Cells

Click to download full resolution via product page

Caption: Workflow for Vimentin-IN-1 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to dissolve and store Vimentin-IN-1 for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855065#how-to-dissolve-and-store-vimentin-in-1-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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